molecular formula C10H10F4N4O3 B2936231 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid CAS No. 2244721-34-2

1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid

Cat. No. B2936231
CAS RN: 2244721-34-2
M. Wt: 310.209
InChI Key: INQDBJOMFALMGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid” is a chemical compound with the molecular formula C10H10F4N4O3 and a molecular weight of 310.209. It is available for purchase from various chemical suppliers .

Scientific Research Applications

Chemical Synthesis and Herbicidal Applications

1-(5-Fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid and related compounds have been explored in the context of chemical synthesis with potential applications in developing herbicidal sulfonylureas. Researchers have synthesized new pyrimidine and triazine intermediates, demonstrating selectivity in post-emergence herbicides in cotton and wheat due to specific metabolic pathways and structural selectivity. These advancements suggest the compound's potential in agricultural chemistry and herbicide development (Hamprecht et al., 1999).

Anticancer Research

In anticancer research, derivatives of this compound, such as triazolopyrimidines, have shown unique mechanisms of action by inhibiting tubulin binding and overcoming multidrug resistance. This highlights the compound's potential as a basis for developing new anticancer agents with novel mechanisms of action, offering hope for treatment options against resistant cancer types (Zhang et al., 2007).

Pharmacokinetic Improvements in Drug Development

The structural modification of 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one derivatives has been linked to improved pharmacokinetic profiles in drug development. Specifically, fluorination has shown to enhance the pharmacokinetic properties of human 5-HT1D receptor ligands, indicating the significance of such modifications in developing drugs with better absorption and bioavailability profiles (van Niel et al., 1999).

Soluble Epoxide Hydrolase Inhibition

Research into 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors, related to this compound, has identified these compounds as inhibitors of soluble epoxide hydrolase. This enzyme plays a crucial role in various physiological processes, and its inhibition can have significant therapeutic potential in treating diseases related to the enzyme's activity. The triazine heterocycle is essential for potency and selectivity, underscoring the importance of structural elements in medicinal chemistry (Thalji et al., 2013).

properties

IUPAC Name

1-(5-fluoropyrimidin-2-yl)piperazin-2-one;2,2,2-trifluoroacetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9FN4O.C2HF3O2/c9-6-3-11-8(12-4-6)13-2-1-10-5-7(13)14;3-2(4,5)1(6)7/h3-4,10H,1-2,5H2;(H,6,7)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INQDBJOMFALMGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(=O)CN1)C2=NC=C(C=N2)F.C(=O)(C(F)(F)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10F4N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.